molecular formula C7H6IN3 B8623152 4-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

4-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

Cat. No.: B8623152
M. Wt: 259.05 g/mol
InChI Key: VJNBFORDKSOYRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C7H6IN3 and its molecular weight is 259.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6IN3

Molecular Weight

259.05 g/mol

IUPAC Name

4-iodo-7-methylpyrrolo[2,3-d]pyrimidine

InChI

InChI=1S/C7H6IN3/c1-11-3-2-5-6(8)9-4-10-7(5)11/h2-4H,1H3

InChI Key

VJNBFORDKSOYRO-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC2=C1N=CN=C2I

Origin of Product

United States

Synthesis routes and methods

Procedure details

206 mg (0.84 mmol) of 4-iodo-7H-pyrrolo[2,3-d]pyrimidine was dissolved in 1 mL DMF. 37 mg (0.92 mmol) of 60% sodium hydride was added followed by 58 μL (0.92 mmol) of iodomethane. The reaction was quenched by adding 10 mL of water, the solid filtered off, washed with 10 mL of water, then 10 mL of hexanes and dried. Yield: 142 mg of a tan powder, 90% pure.
Quantity
206 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
37 mg
Type
reactant
Reaction Step Two
Quantity
58 μL
Type
reactant
Reaction Step Three

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